Cas no 1199782-47-2 (1-(3-chloro-4-fluorophenyl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(3-chloro-4-fluorophenyl)-2-(methylamino)ethan-1-one
• CAS No: 1199782-47-2
• MF: C₉H₉ClFNO
• MW: 201.625264883041
• CID: 5809645
• PubChem ID: 82469589
• Update Time: 2025-05-28

1-(3-chloro-4-fluorophenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)-2-(methylamino)ethan-1-one
• 1199782-47-2
• EN300-1981868

• Inchi： 1S/C9H9ClFNO/c1-12-5-9(13)6-2-3-8(11)7(10)4-6/h2-4,12H,5H2,1H3
• InChI Key： UBPJIHWMYASFOS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CNC)=O)F

Computed Properties

• Exact Mass: 201.0356698g/mol
• Monoisotopic Mass: 201.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-chloro-4-fluorophenyl)-2-(methylamino)ethan-1-one

Comprehensive Overview of 1-(3-chloro-4-fluorophenyl)-2-(methylamino)ethan-1-one (CAS No. 1199782-47-2)

1-(3-chloro-4-fluorophenyl)-2-(methylamino)ethan-1-one, with the CAS number 1199782-47-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of substituted phenylketones, characterized by its unique structural features, including a chloro-fluorophenyl moiety and a methylamino group. Its molecular formula and precise structure make it a subject of interest for applications in drug discovery and material science.

The compound's chemical properties and synthetic pathways are often explored in academic and industrial settings. Researchers are particularly interested in its potential as a building block for more complex molecules, owing to its reactive functional groups. The presence of both halogen and amine groups allows for diverse chemical modifications, making it a versatile intermediate in organic synthesis. Recent studies have highlighted its role in the development of bioactive molecules, aligning with the growing demand for novel therapeutic agents.

In the context of user search trends, queries related to "CAS 1199782-47-2 applications" and "1-(3-chloro-4-fluorophenyl)-2-(methylamino)ethan-1-one synthesis" are increasingly common. This reflects the compound's relevance in cutting-edge research. Additionally, topics such as "green chemistry" and "sustainable synthesis" are frequently associated with this compound, as researchers seek eco-friendly methods to produce it. The integration of AI-driven drug discovery tools has further amplified interest, with computational models predicting its utility in targeted therapies.

From a technical perspective, the compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its practical use. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and structure. These details are vital for ensuring reproducibility in research, a topic often emphasized in scientific forums and peer-reviewed journals.

The market demand for 1-(3-chloro-4-fluorophenyl)-2-(methylamino)ethan-1-one is driven by its potential in pharmaceutical intermediates and specialty chemicals. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to the needs of academic and industrial clients. Its inclusion in chemical databases and catalogs underscores its importance in modern chemistry.

In conclusion, 1-(3-chloro-4-fluorophenyl)-2-(methylamino)ethan-1-one (CAS No. 1199782-47-2) represents a fascinating area of study with broad implications for drug development and material science. Its unique structure and reactivity profile continue to inspire innovative research, making it a compound of enduring interest in the scientific community.